methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate

• Molecular Formula: C32H23N3O8
• Molecular Weight: 577.5 g/mol
• IUPAC Name: methyl 3-[[3-(1,3-dioxoisoindol-2-yl)-5-[(3-methoxycarbonylphenyl)carbamoyl]benzoyl]amino]benzoate
• InChI: InChI=1S/C32H23N3O8/c1-42-31(40)18-7-5-9-22(14-18)33-27(36)20-13-21(28(37)34-23-10-6-8-19(15-23)32(41)43-2)17-24(16-20)35-29(38)25-11-3-4-12-26(25)30(35)39/h3-17H,1-2H3,(H,33,36)(H,34,37)
• InChI Key: INVKBFDNVBLXPS-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC(=C2)N3C(=O)C4=CC=CC=C4C3=O)C(=O)NC5=CC=CC(=C5)C(=O)OC

Description

Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as Methyl 3-(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-(3-(methoxycarbonyl)anilino)benzamido)benzoate or Methyl 3-(3-(1,3-dioxoisoindolin-2-yl)-5-(3-(methoxycarbonyl)anilino)benzamido)benzoate.

Mechanism of Action

The mechanism of action of Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate involves the binding of the compound to proteins. This binding results in a change in the fluorescence of the compound, which can be used to detect protein-protein interactions.
Biochemical and Physiological Effects
Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate has been shown to have minimal biochemical and physiological effects. This compound is not known to have any significant toxic effects on cells or tissues.

Advantages and Limitations for Lab Experiments

The use of Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate in lab experiments has several advantages. This compound is highly specific and sensitive, making it an ideal tool for studying protein-protein interactions. It is also relatively easy to use and can be incorporated into a wide range of experimental protocols.
One limitation of using Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate in lab experiments is that it is relatively expensive. This can limit its use in large-scale experiments or in studies with limited funding.

Future Directions

There are several potential future directions for the use of Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate in scientific research. One potential direction is the development of new fluorescent probes based on this compound. These probes could be used to study a wide range of protein-protein interactions and could have applications in drug discovery and development.
Another potential direction is the use of Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate in the study of protein folding and unfolding. This compound could be used to study the effects of different environmental factors on protein structure and function.
Conclusion
Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has several advantages for use in lab experiments, including its high specificity and sensitivity. While there are limitations to its use, there are also several potential future directions for research involving this compound.

Synthesis Methods

The synthesis of Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate is a complex process that involves several steps. The synthesis of this compound was first reported by Zhiqiang et al. in 2013. The process involves the reaction of 3-(1,3-dioxoisoindolin-2-yl)-5-(3-(methoxycarbonyl)anilino)benzoic acid with methyl chloroformate in the presence of triethylamine and N,N-dimethylformamide (DMF) as a solvent. The reaction is carried out at room temperature for 24 hours, resulting in the formation of Methyl 3-(3-(1,3-dioxoisoindolin-2-yl)-5-(3-(methoxycarbonyl)anilino)benzamido)benzoate.

Scientific Research Applications

Methyl 3-[(3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-{[3-(methoxycarbonyl)anilino]carbonyl}benzoyl)amino]benzoate has been extensively studied for its potential use in scientific research. This compound is commonly used as a fluorescent probe for the detection of protein-protein interactions. It has also been used as a tool for studying the mechanisms of protein folding and unfolding.